Ethyl 2-(benzo[d][1,3]dioxole-5-carboxamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-(1,3-benzodioxole-5-carbonylamino)-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C21H24N2O5S.ClH/c1-4-26-21(25)18-14-7-8-23(12(2)3)10-17(14)29-20(18)22-19(24)13-5-6-15-16(9-13)28-11-27-15;/h5-6,9,12H,4,7-8,10-11H2,1-3H3,(H,22,24);1H
• InChI Key: JGJHRMKVWCHDFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(C)C)NC(=O)C3=CC4=C(C=C3)OCO4.Cl
• Molecular Formula: C21H25ClN2O5S
• Molecular Weight: 453.0 g/mol

Description

Ethyl 2-(benzo[d][1,3]dioxole-5-carboxamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C21H25ClN2O5S and its molecular weight is 452.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Phosphine-Catalyzed Annulation

  The synthesis of highly functionalized tetrahydropyridines via an expedient phosphine-catalyzed [4 + 2] annulation process demonstrates the utility of similar compounds in creating complex nitrogen-containing heterocycles, which are prevalent in many pharmaceutical agents (Zhu, Lan, & Kwon, 2003).

• Carboxylate-Rich Diiron(II) Complexes

  Research involving the synthesis and characterization of benzyl- and ethyl-substituted pyridine ligands in carboxylate-rich diiron(II) complexes highlights the relevance of such compounds in mimicking the active sites of enzymes and potential applications in catalysis or as biomimetic materials (Carson & Lippard, 2006).

• Metal–Organic Frameworks (MOFs)

  The development of carboxylate-assisted ethylamide metal–organic frameworks for applications in gas storage, separation, and catalysis reflects the potential of structurally complex carboxylates in constructing advanced materials (Sun et al., 2012).

Applications in Medicinal Chemistry

• Anticancer and Anti-inflammatory Activities

  Studies on ethyl 2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates revealed antiradical and anti-inflammatory activities, suggesting potential applications in designing new therapeutic agents (Zykova et al., 2016).

• Antidopaminergic Effects

  Investigations into the solid-state conformations and antidopaminergic effects of certain hydrochloride salts and related compounds have implications for drug design, particularly in targeting neurological disorders (Högberg et al., 1986).

Mechanism of Action

Target of action

Compounds containing the benzo[d][1,3]dioxole moiety, such as this one, are often found in biologically active compounds used for the treatment of various disorders in the human body .

Mode of action

Without specific information, it’s hard to say exactly how this compound interacts with its targets. The benzo[d][1,3]dioxole moiety is known to interact with various biological targets, potentially through hydrogen bonding, hydrophobic interactions, or π-π stacking .

Biochemical pathways

Benzo[d][1,3]dioxole-containing compounds are often involved in a variety of biological processes .

Pharmacokinetics

The presence of the benzo[d][1,3]dioxole moiety could potentially influence these properties, as it is a common feature in many drugs .

Result of action

Without specific information, it’s hard to say exactly what the molecular and cellular effects of this compound’s action are. Compounds containing the benzo[d][1,3]dioxole moiety have been found to exhibit various biologically important properties .